Cas no 824425-13-0 (2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-)

• Product name: 2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
• CAS No: 824425-13-0
• MF: C₁₈H₁₆O₂
• MW: 264.31844
• CID: 691062
• PubChem ID: 71418524

2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
• 2-ethyl-1,3-diphenylcycloprop-2-ene-1-carboxylic acid
• DTXSID10837824
• 824425-13-0

• Inchi： InChI=1S/C18H16O2/c1-2-15-16(13-9-5-3-6-10-13)18(15,17(19)20)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,20)
• InChI Key： VKTCNAIBPLBPNQ-UHFFFAOYSA-N
• SMILES： CCC1=C(C1(C2=CC=CC=C2)C(=O)O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 264.115029749g/mol
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų